{1-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}formamide

• IUPAC Name: N-[1-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]ethyl]formamide
• InChI: InChI=1S/C17H16FN3O/c1-12(19-11-22)17-20-15-4-2-3-5-16(15)21(17)10-13-6-8-14(18)9-7-13/h2-9,11-12H,10H2,1H3,(H,19,22)
• InChI Key: XUGMIVOKGHRUIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1CC3=CC=C(C=C3)F)NC=O
• Molecular Formula: C17H16FN3O
• Molecular Weight: 297.33 g/mol

Description

{1-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}formamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been found to have unique biochemical and physiological effects. In

Scientific Research Applications

{1-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}formamide has been found to have potential applications in various scientific research fields. It has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its antimicrobial properties, as it has been found to be effective against certain bacterial strains. It has also been studied for its potential use as a fluorescent probe in bioimaging.

Mechanism of Action

The mechanism of action of {1-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}formamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways within cells, leading to its anticancer and antimicrobial effects.
Biochemical and Physiological Effects:
{1-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}formamide has been found to have unique biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to have anti-inflammatory effects, which may contribute to its antimicrobial properties. Additionally, it has been found to have low toxicity in vitro, making it a promising compound for further research.

Advantages and Limitations for Lab Experiments

One advantage of {1-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}formamide is its low toxicity in vitro, which makes it a promising compound for further research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for research on {1-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}formamide. One direction is to further investigate its potential use as an anticancer agent, particularly in combination with other chemotherapy drugs. Another direction is to explore its potential use as an antimicrobial agent, particularly against antibiotic-resistant bacterial strains. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in various applications.